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Compound of Interest

Compound Name:
N-(4-

Hydroxycyclohexyl)acetamide

Cat. No.: B125759 Get Quote

Introduction

N-(4-Hydroxycyclohexyl)acetamide is a chemical compound of interest in various research

and development sectors, including medicinal chemistry and materials science. Its structure,

featuring a hydroxyl group and an acetamido group on a cyclohexane ring, allows for a range

of chemical interactions and potential applications. A thorough understanding of its molecular

structure and purity is paramount for its effective use. This technical guide provides a summary

of available spectroscopic data and outlines the standard experimental protocols for the

characterization of this and similar small molecules.
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Sample Preparation
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Interpretation

N-(4-Hydroxycyclohexyl)acetamide
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Mass SpectrometerNMR Spectrometer FT-IR Spectrometer

Fourier Transform,
Phasing, Integration

Background Subtraction,
Peak Picking

Mass Assignment,
Fragmentation Analysis

Structure Elucidation
&

Purity Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR Signals IR Absorptions Mass Fragments

N-(4-Hydroxycyclohexyl)acetamide

CH-OH Proton & Carbon

correlates to

CH-NH Proton & Carbon

correlates to

CH3 Protons & Carbon

correlates to

Cyclohexane CH2 Protons & Carbons

correlates to

Amide NH Proton

correlates to

Hydroxyl OH Proton

correlates to

Amide C=O Carbon

correlates to

O-H Stretch (~3300 cm⁻¹)

gives rise to

N-H Stretch (~3300 cm⁻¹)

gives rise to

C-H Stretch (2850-2950 cm⁻¹)

gives rise to

C=O Stretch (~1640 cm⁻¹)

gives rise to

N-H Bend (~1550 cm⁻¹)

gives rise to

[M]⁺ (m/z 157)

produces

[M-CH3]⁺

fragments to

[M-COCH3]⁺

fragments to

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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